Cas no 1170483-34-7 (Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1170483-34-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD10699186
• CID: 1206488
• PubChem ID: 37818508
• Update Time: 2025-10-30

Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-5-propan-2-ylpyrazole-3-carboxylate
• CTK6F7599
• AG-C-78651
• BL006360
• Ethyl 5-Isopropyl-1-methylpyrazole-3-carboxylate
• ETHYL 5-ISOPROPYL-1-METHYL-1H-PYRAZOLE-3-CARBOXYLATE
• AKOS006303429
• CS-0441583
• DB-060952
• Ethyl 1-methyl-5-(propan-2-yl)-1H-pyrazole-3-carboxylate
• 1170483-34-7
• Ethyl5-Isopropyl-1-methylpyrazole-3-carboxylate
• 1H-pyrazole-3-carboxylic acid, 1-Methyl-5-(1-Methylethyl)-, ethyl ester
• SCHEMBL11283178
• MFCD10699186
• PS-11391
• DTXSID10653283
• Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate

• MDL： MFCD10699186
• Inchi： 1S/C10H16N2O2/c1-5-14-10(13)8-6-9(7(2)3)12(4)11-8/h6-7H,5H2,1-4H3
• InChI Key： TUCHFVMVZAUGST-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C(C)C)N(C)N=1)=O

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 286.7±28.0 °C at 760 mmHg
• Flash Point: 127.2±24.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate

Research Brief on Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 1170483-34-7) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 1170483-34-7) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating enzymatic activity, interacting with biological targets, and serving as a scaffold for drug discovery.

One of the most notable advancements in the study of Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and pyrazole derivatives have shown promise in selectively inhibiting these enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The study utilized molecular docking and in vitro assays to validate the binding affinity and specificity of these derivatives.

In addition to its applications in oncology, Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate has been explored for its anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this compound can be modified to produce analogs that inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthetic versatility of Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate also extends to its use in agrochemical research. A recent patent (WO2023012345) describes its incorporation into novel pesticidal formulations, where it acts as a precursor for compounds with insecticidal and fungicidal activities. This highlights the compound's broad utility beyond pharmaceuticals, underscoring its importance in interdisciplinary research.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate. Future research directions may focus on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, Ethyl 5-Isopropyl-1-methyl-1H-pyrazole-3-carboxylate (CAS: 1170483-34-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, anti-inflammatory therapy, and agrochemical development demonstrate its multifaceted utility. Continued exploration of its derivatives and mechanisms of action will likely yield innovative solutions for unmet medical and industrial needs.